Cas no 102358-20-3 (Hetisan-13-ol (9CI))

• Product Name: Hetisan-13-ol (9CI)
• CAS No: 102358-20-3
• MF: C₂₀H₂₇NO
• MW: 297.434485673904
• CID: 223871
• PubChem ID: 128084
• Update Time: 2025-04-19

Hetisan-13-ol (9CI) Chemical and Physical Properties

Names and Identifiers

• Hetisan-13-ol (9CI)
• Hetisan-13-ol
• spirasine XI
• 102358-20-3
• DTXSID10907399
• 5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecan-10-ol

• Inchi： 1S/C20H27NO/c1-10-7-19-8-12-16-18(2)4-3-5-20(16)13(19)6-11(10)15(22)14(19)17(20)21(12)9-18/h11-17,22H,1,3-9H2,2H3
• InChI Key： OFFBWNPYRULKDB-UHFFFAOYSA-N
• SMILES： OC1C2C(=C)CC34CC5C6C7(C)CCCC6(C3C2)C(C41)N5C7

Computed Properties

• Exact Mass: 297.20941
• Monoisotopic Mass: 297.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids